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The inherent stability of cyclic hydrocarbon frameworks is a critical consideration in medicinal

chemistry and materials science. The total potential energy of a cycloalkane is significantly

influenced by ring strain, a destabilizing effect arising from non-ideal bond angles and

conformations. This guide provides an objective comparison of the ring strain energies of

various cycloalkanes, supported by experimental data, to inform the design and synthesis of

novel cyclic molecules.

Understanding the Sources of Ring Strain
Ring strain is a composite of three primary destabilizing interactions:

Angle Strain: This occurs when the C-C-C bond angles in a ring deviate from the ideal

tetrahedral angle of 109.5° for sp³ hybridized carbon atoms. This deviation leads to less

effective orbital overlap and weaker, more reactive C-C bonds.[1][2][3][4]

Torsional Strain (or Eclipsing Strain): This arises from the repulsion between electrons in

bonds on adjacent carbon atoms that are forced into eclipsed or nearly-eclipsed

conformations.[1][3][5][6]

Steric Strain (or van der Waals Strain): This is due to repulsive interactions when non-

bonded atoms or groups within the ring are forced into close proximity. A specific type of
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steric strain in larger rings is transannular strain, which occurs between atoms across the

ring.[1]

Quantitative Comparison of Ring Strain Energies
The most common experimental method for quantifying ring strain is through the measurement

of the heat of combustion.[4] By comparing the heat of combustion per methylene (-CH₂) group

of a cycloalkane to that of a strain-free acyclic alkane (approximately 157.4 kcal/mol or 658.6

kJ/mol), the total strain energy can be calculated.[2][7]

The following table summarizes the experimental heat of combustion data and the calculated

total ring strain energies for a series of cycloalkanes.
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Ring Size
(n)

Cycloalkan
e

Heat of
Combustio
n per CH₂
Group
(kcal/mol)

Total Strain
Energy
(kcal/mol)

Total Strain
Energy
(kJ/mol)

Primary
Contributor
s to Strain

3 Cyclopropane 166.6 27.6 115

Severe Angle

Strain,

Torsional

Strain[3][8][9]

4 Cyclobutane 164.0 26.4 110

Significant

Angle Strain,

Torsional

Strain[1][3][9]

5 Cyclopentane 158.7 6.5 27

Primarily

Torsional

Strain[1][9]

[10]

6 Cyclohexane 157.4 0 0

Essentially

Strain-Free

(in chair

conformation)

[8][11]

7 Cycloheptane 158.4 6.3 26

Torsional and

Steric

(Transannular

) Strain

8 Cyclooctane 158.6 9.6 40

Torsional and

Steric

(Transannular

) Strain
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9 Cyclononane 158.8 11.7 49

Torsional and

Steric

(Transannular

) Strain

10 Cyclodecane 158.6 11.0 46

Torsional and

Steric

(Transannular

) Strain

11
Cycloundeca

ne
158.4 11.3 47

Torsional and

Steric

(Transannular

) Strain

12
Cyclododeca

ne
157.8 4.1 17

Minimal

Strain

13
Cyclotridecan

e
157.8 5.2 22

Minimal

Strain

14
Cyclotetradec

ane
157.5 1.9 8

Minimal

Strain

15
Cyclopentade

cane
157.5 1.9 8

Minimal

Strain

16
Cyclohexade

cane
157.5 2.0 8

Minimal

Strain

Experimental Protocol: Determination of Ring Strain
by Combustion Calorimetry
The following methodology outlines the key steps in determining the ring strain of a cycloalkane

using a bomb calorimeter.

Objective: To measure the heat of combustion of a liquid cycloalkane and calculate its total ring

strain energy.
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Apparatus:

Bomb calorimeter

High-precision thermometer

Oxygen cylinder with pressure regulator

Crucible (platinum or other inert material)

Fuse wire (e.g., iron or platinum)

Pellet press (for solid samples)

Analytical balance

Procedure:

Sample Preparation:

Accurately weigh a sample (typically 0.5-1.0 g) of the cycloalkane into a pre-weighed

crucible. For volatile liquids, encapsulation in a thin-walled glass ampule may be

necessary to prevent evaporation.

Bomb Assembly:

Place the crucible containing the sample into the bomb.

Attach a known length of fuse wire to the electrodes within the bomb, ensuring it is in

contact with the sample.

Add a small, measured amount of distilled water to the bomb to ensure saturation of the

internal atmosphere with water vapor.

Seal the bomb tightly.

Pressurization:

Purge the bomb with a small amount of oxygen to remove atmospheric nitrogen.
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Pressurize the bomb with pure oxygen to a pressure of approximately 30 atmospheres.

Calorimeter Setup:

Submerge the sealed bomb in a known volume of water in the calorimeter's insulated

bucket.

Allow the system to reach thermal equilibrium, recording the initial temperature of the

water with high precision.

Combustion:

Ignite the sample by passing an electric current through the fuse wire.

Monitor the temperature of the water as it rises due to the heat released by the

combustion reaction.

Data Acquisition:

Record the water temperature at regular intervals until it reaches a maximum and then

begins to cool.

After the experiment, release the pressure from the bomb and measure the length of any

unburned fuse wire.

Calculations:

Calculate the total heat released during the combustion (q_total) by accounting for the

temperature change of the water and the heat capacity of the calorimeter (which is

determined by calibrating with a standard substance of known heat of combustion, such

as benzoic acid).

Correct for the heat released by the combustion of the fuse wire.

Calculate the molar heat of combustion of the cycloalkane.

Determine the heat of combustion per CH₂ group.
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Calculate the total ring strain energy using the following formula:

Total Strain Energy = [ (Heat of Combustion per CH₂ group) - (Heat of Combustion per

CH₂ group of a strain-free alkane) ] x (Number of CH₂ groups in the ring)

Visualization of Ring Strain Concepts
The following diagrams illustrate the key concepts related to ring strain in cycloalkanes.

Components of Ring Strain

Angle Strain

Torsional Strain

Steric Strain

Ring Strain

 Deviation from 109.5°

 Eclipsed Bonds

 Non-bonded Interactions

Click to download full resolution via product page

Key contributors to overall ring strain.
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Click to download full resolution via product page

Workflow for determining ring strain energy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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